Cas no 920978-77-4 (1H-Pyrrolo[3,2-b]pyridine-2-carboxamide,1-[(3-fluorophenyl)methyl]-N-(1-methyl-1H-benzimidazol-5-yl)-)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-2-carboxamide,1-[(3-fluorophenyl)methyl]-N-(1-methyl-1H-benzimidazol-5-yl)-
• CAS No: 920978-77-4
• MF: C₂₃H₁₈FN₅O
• MW: 399.420327663422
• CID: 746271
• PubChem ID: 15984198
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-b]pyridine-2-carboxamide,1-[(3-fluorophenyl)methyl]-N-(1-methyl-1H-benzimidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-2-carboxamide,1-[(3-fluorophenyl)methyl]-N-(1-methyl-1H-benzimidazol-5-yl)-
• SCHEMBL2811562
• 1h-pyrrolo[3,2-b]pyridine-2-carboxamide,1-[(3-fluorophenyl)methyl]-n-(1-methyl-1h-benzo[d]imidazol-5-yl)-
• 920978-77-4

• Inchi： 1S/C23H18FN5O/c1-28-14-26-18-11-17(7-8-20(18)28)27-23(30)22-12-19-21(6-3-9-25-19)29(22)13-15-4-2-5-16(24)10-15/h2-12,14H,13H2,1H3,(H,27,30)
• InChI Key： VZJBOJCXRSRUAM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C(NC2C=CC3=C(C=2)N=CN3C)=O)=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 399.14953838g/mol
• Monoisotopic Mass: 399.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.7Ų